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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of magnesium chlorate to

mitigate risks associated with its instability.

Frequently Asked Questions (FAQs)
Q1: What is magnesium chlorate and why is its stability a concern?

Magnesium chlorate (Mg(ClO₃)₂) is a powerful oxidizing agent that is highly soluble in water

and exists in various hydrated forms, most commonly as the hexahydrate (Mg(ClO₃)₂·6H₂O).

Its stability is a primary concern due to its strong oxidizing nature and its tendency to undergo

thermal decomposition, which can be accelerated by improper storage conditions, leading to

the release of oxygen and chlorine gas and creating a significant fire or explosion hazard.[1][2]

Q2: What are the primary factors that contribute to the instability of magnesium chlorate
during storage?

The main factors contributing to magnesium chlorate's instability in storage are:

Temperature: The hexahydrate form begins to lose water of hydration at 35°C and fully

decomposes at 120°C.[1] Elevated temperatures can accelerate decomposition.

Moisture: Magnesium chlorate is deliquescent, meaning it readily absorbs moisture from

the air.[3][4][5] This can lead to the formation of a saturated solution which can be more
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reactive.

Contamination: Contact with incompatible materials such as organic matter, powdered

metals (like aluminum), sulfur, sulfides, and ammonium salts can lead to spontaneous

ignition or explosion.[3][5][6]

Q3: What are the ideal storage conditions for magnesium chlorate?

To ensure its stability, magnesium chlorate should be stored in a tightly sealed container in a

cool, dry, and well-ventilated area.[7] It should be kept away from sources of heat and sunlight.

[8] The storage area should be free of combustible materials and other incompatible chemicals.

[7]

Q4: What are the visible signs of magnesium chlorate decomposition?

While subtle at first, signs of decomposition may include:

Caking or clumping of the solid: This indicates moisture absorption, which can accelerate

decomposition.

Discoloration: The appearance of a yellowish or brownish tint to the normally white crystals

could indicate the presence of decomposition products or impurities.

Slight acidic or chlorine-like odor: This may suggest the release of chlorine gas due to

decomposition.

Q5: How can I test for the decomposition of my stored magnesium chlorate?

Decomposition of magnesium chlorate primarily yields magnesium chloride (MgCl₂) and

oxygen.[9] Therefore, testing for the presence and quantity of chloride ions in a sample can

indicate the extent of decomposition. A common analytical method for this is ion

chromatography, which can simultaneously determine the concentrations of both chlorate and

chloride ions.[3][7][8]
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Issue 1: The magnesium chlorate in my container
appears clumped and moist.

Cause: This is a clear indication of moisture absorption due to the deliquescent nature of

magnesium chlorate. The container seal may be compromised, or the storage environment

may have high humidity.

Action:

Immediately ensure the container is tightly sealed.

Move the container to a desiccator or a controlled low-humidity environment to remove

excess moisture.

If the material is significantly wet, it should be considered for disposal as its stability may

be compromised.

Review your storage protocol to ensure a consistently dry environment.

Issue 2: I've noticed a faint, unusual odor near my
stored magnesium chlorate.

Cause: A faint chlorine-like or acidic odor could signal the slow decomposition of the

chlorate, releasing small amounts of chlorine or chlorine dioxide.

Action:

Do not directly inhale the vapors.

Ensure the storage area is well-ventilated.

Check the container for any signs of corrosion or degradation.

Consider testing a small, representative sample for the presence of chloride ions to

quantify the extent of decomposition.
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Issue 3: The magnesium chlorate has been stored for an
extended period. How do I assess its viability?

Cause: Over time, even under seemingly proper storage conditions, slow decomposition can

occur.

Action:

Visually inspect the material for any changes in color or texture.

To definitively assess its purity, a quantitative analysis is recommended. An experimental

protocol using ion chromatography is provided below.

Quantitative Data on Magnesium Chlorate
Properties

Property Value Reference

Formula Mg(ClO₃)₂ [1]

Molar Mass 191.21 g/mol [1]

Appearance White crystalline solid [1]

Hexahydrate Decomposition

Start
35°C (loses water) [1]

Decomposition Temperature 120°C [1]

Decomposition Products
Magnesium chloride (MgCl₂)

and Oxygen (O₂)
[9]

Experimental Protocols
Protocol 1: Quantitative Analysis of Magnesium Chlorate
Decomposition by Ion Chromatography
Objective: To determine the concentration of chlorate (ClO₃⁻) and chloride (Cl⁻) ions in a

magnesium chlorate sample to assess the extent of decomposition.
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Methodology:

Sample Preparation:

Accurately weigh approximately 0.1 g of the magnesium chlorate sample.

Dissolve the sample in 100 mL of deionized water in a volumetric flask. This is your stock

solution.

Prepare a series of dilutions from the stock solution to fall within the linear range of the ion

chromatograph for both chlorate and chloride.

Instrumentation:

An ion chromatograph equipped with a conductivity detector.

An anion-exchange column suitable for the separation of chlorate and chloride.

A suppressor to reduce background conductivity.

Chromatographic Conditions (Example):

Eluent: A potassium hydroxide (KOH) gradient is often used.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 20 µL.

Column Temperature: 30°C.

Calibration:

Prepare a series of standard solutions containing known concentrations of sodium

chlorate and sodium chloride.

Inject the standards into the ion chromatograph to generate a calibration curve for both

chlorate and chloride.

Analysis:
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Inject the diluted sample solutions into the ion chromatograph.

Identify the peaks corresponding to chlorate and chloride based on their retention times

determined from the standards.

Quantify the concentration of each ion in the sample by comparing the peak areas to the

calibration curves.

Calculation of Decomposition:

Calculate the molar ratio of chloride to the initial amount of magnesium chlorate to

determine the percentage of decomposition.
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Factors Contributing to Instability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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